Cas no 1946814-07-8 (5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole)

• Product Name: 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole
• CAS No: 1946814-07-8
• MF: C₆H₆BrF₃N₂
• MW: 243.024450778961
• CID: 5740420
• PubChem ID: 125725660
• Update Time: 2025-06-12

5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(3,3,3-trifluoropropyl)pyrazole
• 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole
• 1946814-07-8
• EN300-1614285
• 1H-Pyrazole, 5-bromo-1-(3,3,3-trifluoropropyl)-

• Inchi： 1S/C6H6BrF3N2/c7-5-1-3-11-12(5)4-2-6(8,9)10/h1,3H,2,4H2
• InChI Key： OSARUAWYGYOFBU-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1CCC(F)(F)F

Computed Properties

• Exact Mass: 241.96665g/mol
• Monoisotopic Mass: 241.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 216.0±40.0 °C(Predicted)
• pka: 0.69±0.10(Predicted)

Additional information on 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole

Research Brief on 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole (CAS: 1946814-07-8): Recent Advances and Applications

The compound 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole (CAS: 1946814-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the importance of 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole as a versatile building block in the synthesis of novel bioactive molecules. The presence of both a bromo substituent and a trifluoropropyl group in the pyrazole ring imparts distinct electronic and steric properties, making it an attractive scaffold for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors, particularly targeting aberrant signaling pathways in cancer.

In terms of synthetic methodologies, advancements have been made in optimizing the preparation of 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole. A recent patent (WO2023056123) describes an improved catalytic process that enhances yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical applications where scalability and reproducibility are critical.

The pharmacological profile of derivatives based on this core structure has been extensively investigated. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that certain analogs exhibit potent activity against inflammatory markers, with IC50 values in the low micromolar range. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further preclinical studies are warranted.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole derivatives with biological targets. Molecular docking simulations indicate that the trifluoropropyl group plays a crucial role in binding affinity, likely through hydrophobic interactions and fluorine-specific effects. These computational predictions align well with experimental data, as reported in a recent ACS Chemical Biology publication.

Looking forward, the compound's potential extends beyond traditional small-molecule therapeutics. Preliminary research suggests possible applications in chemical biology tools, such as activity-based probes for studying enzyme function. Additionally, its fluorescence properties are being explored for imaging applications, as noted in a 2024 Chemical Communications article. These diverse applications underscore the compound's versatility in both therapeutic and research contexts.

In conclusion, 5-Bromo-1-(3,3,3-trifluoropropyl)-1H-pyrazole represents a promising scaffold in medicinal chemistry with multiple avenues for further development. Current research efforts are focused on expanding its therapeutic applications, optimizing synthetic routes, and elucidating its mechanism of action at the molecular level. As these studies progress, this compound is likely to play an increasingly important role in drug discovery pipelines and chemical biology research.